Cas no 2254408-31-4 (2-(3,5-Difluorophenyl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(3,5-Difluorophenyl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 2254408-31-4
• MF: C₁₅H₁₄F₂O₃S
• MW: 312.331670284271
• CID: 5667236
• PubChem ID: 153635942
• Update Time: 2023-09-11

2-(3,5-Difluorophenyl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)ethyl 4-methylbenzene-1-sulfonate
• 2254408-31-4
• EN300-37153122
• 2-(3,5-Difluorophenyl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H14F2O3S/c1-11-2-4-15(5-3-11)21(18,19)20-7-6-12-8-13(16)10-14(17)9-12/h2-5,8-10H,6-7H2,1H3
• InChI Key： BKDBZQLTJXXZFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 312.06317180g/mol
• Monoisotopic Mass: 312.06317180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų